2-[4-(4,5-Dimethylthiazol-2-yl)-3-chlorophenyl]propanoic acid

• CAS RN: 138568-84-0
• Molecular Formula: C14H14ClNO2S
• Molecular Weight: 295.8 g/mol
• IUPAC Name: 2-[3-chloro-4-(4,5-dimethyl-1,3-thiazol-2-yl)phenyl]propanoic acid
• InChI: InChI=1S/C14H14ClNO2S/c1-7(14(17)18)10-4-5-11(12(15)6-10)13-16-8(2)9(3)19-13/h4-7H,1-3H3,(H,17,18)
• InChI Key: SAYNWCVXCUNVKM-UHFFFAOYSA-N
• SMILES: CC1=C(SC(=N1)C2=C(C=C(C=C2)C(C)C(=O)O)Cl)C

Description

2-[4-(4,5-Dimethylthiazol-2-yl)-3-chlorophenyl]propanoic acid, also known as DMTPA, is a chemical compound that has been widely used in scientific research. This compound is a derivative of thiazolyl blue tetrazolium bromide (MTT) and has been found to have a range of applications in biochemical and physiological studies.

Mechanism of Action

The mechanism of action of 2-[4-(4,5-Dimethylthiazol-2-yl)-3-chlorophenyl]propanoic acid involves the reduction of the compound by living cells to formazan. This reduction reaction is dependent on the activity of mitochondrial dehydrogenases in the cells. The amount of formazan produced is directly proportional to the number of viable cells present in the sample.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. In addition to its use as a cell viability assay, this compound has been used to study the effects of various compounds on mitochondrial function. This compound has also been found to have antioxidant properties and has been used to study the effects of oxidative stress on cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[4-(4,5-Dimethylthiazol-2-yl)-3-chlorophenyl]propanoic acid is its ease of use as a cell viability assay. The assay is simple to perform and can be adapted to a range of cell types and experimental conditions. However, one limitation of this compound is that it can only be used to measure cell viability and cannot provide information on other cellular processes.

Future Directions

There are several future directions for research involving 2-[4-(4,5-Dimethylthiazol-2-yl)-3-chlorophenyl]propanoic acid. One area of interest is the development of new assays that can be used to study other cellular processes in addition to cell viability. Another area of interest is the use of this compound in the development of new drugs that target mitochondrial function. Finally, this compound may have potential applications in the diagnosis and treatment of diseases that affect mitochondrial function, such as Parkinson's disease and Alzheimer's disease.
Conclusion:
In conclusion, this compound is a compound that has been widely used in scientific research. Its ease of use as a cell viability assay and its range of biochemical and physiological effects make it a valuable tool for studying cellular processes. Future research involving this compound may lead to the development of new assays and drugs that target mitochondrial function, as well as new approaches to the diagnosis and treatment of mitochondrial diseases.

Synthesis Methods

The synthesis of 2-[4-(4,5-Dimethylthiazol-2-yl)-3-chlorophenyl]propanoic acid involves the reaction of MTT with 3-chloro-4-(dimethylamino)benzaldehyde in the presence of acetic anhydride and pyridine. The resulting product is then treated with propanoic acid to yield this compound.

Scientific Research Applications

2-[4-(4,5-Dimethylthiazol-2-yl)-3-chlorophenyl]propanoic acid has been used in a range of scientific research applications. One of the most common uses of this compound is as a cell viability assay. This assay is based on the ability of this compound to be reduced by living cells to formazan, a purple-colored product that can be measured spectrophotometrically.